Cas no 108712-07-8 (N-(2-methoxyethyl)guanidine)

• Product Name: N-(2-methoxyethyl)guanidine
• CAS No: 108712-07-8
• MF: C₄H₁₁N₃O
• MW: 117.149640321732
• MDL: MFCD11505279
• CID: 1070957
• PubChem ID: 13805823
• Update Time: 2025-11-01

N-(2-methoxyethyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)guanidine
• N-(2-Methoxyethyl)guanidine compound with sulfuric acid (2:1)
• (2-Methoxy-aethyl)-(2-methoxy-phenyl)-aether
• (2-Methoxy-aethyl)-guanidin
• (2-methoxyethyl)guanidine
• (2-methoxy-ethyl)-guanidine
• 1-(2-Methoxyethoxy)-2-methoxy benzene
• 1-Methoxy-2(2-methoxyethoxy)benzol
• 2-(2-Methoxyethoxy)anisol
• AGN-PC-00LXV2
• Benzene, 1-methoxy-2-(2-methoxyethoxy)-
• CTK0I6298
• N-(2-methoxyethyl)guanidine(SALTDATA: AcOH)
• SureCN5318074
• N-(2-methoxyethyl)guanidine
• N-(2-METHOXYETHYL)GUANIDINE(WXC08743)
• 2-(2-methoxyethyl)guanidine
• N - (2-methoxyethyl) guanidine
• STK501475
• 108712-07-8
• AKOS000321733
• SCHEMBL395191
• Guanidine, N-(2-methoxyethyl)-N-(2-methoxyethyl)guanidine
• G67950
• EN300-304828
• BS-10055
• CS-0303586
• ALBB-005177

• MDL： MFCD11505279
• Inchi： 1S/C4H11N3O/c1-8-3-2-7-4(5)6/h2-3H2,1H3,(H4,5,6,7)
• InChI Key： XNPSFFSMEXSPKL-UHFFFAOYSA-N
• SMILES： O(C)CC/N=C(\N)/N

Computed Properties

• Exact Mass: 117.090211983g/mol
• Monoisotopic Mass: 117.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 73.6Ų

Additional information on N-(2-methoxyethyl)guanidine

Professional Introduction to N-(2-methoxyethyl)guanidine (CAS No. 108712-07-8)

N-(2-methoxyethyl)guanidine, chemically designated as N-(2-methoxyethyl)guanidine, is a significant compound in the field of pharmaceutical and biochemical research. With a CAS number of 108712-07-8, this compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemistry. The molecular structure of N-(2-methoxyethyl)guanidine consists of a guanidine core substituted with a 2-methoxyethyl group, which imparts specific chemical reactivity and functional characteristics.

The guanidine moiety is well-known for its role in biological systems, particularly as a component of nucleic acids and as a cofactor in various enzymatic reactions. The presence of the 2-methoxyethyl group enhances the solubility and stability of the compound, making it more amenable for use in aqueous-based biochemical assays and pharmaceutical formulations. This dual functionality has positioned N-(2-methoxyethyl)guanidine as a versatile intermediate in the synthesis of more complex molecules, including potential therapeutic agents.

Recent research has highlighted the utility of N-(2-methoxyethyl)guanidine in the development of novel antimicrobial agents. Studies have demonstrated its efficacy against a range of bacterial and fungal strains, suggesting its potential as a precursor for antibiotics or antifungal drugs. The compound's ability to interact with microbial cell membranes and disrupt essential biological pathways makes it an attractive candidate for further exploration in antimicrobial therapy.

In addition to its antimicrobial properties, N-(2-methoxyethyl)guanidine has shown promise in the field of enzyme inhibition. Research indicates that this compound can act as a competitive inhibitor for certain enzymes involved in metabolic pathways, thereby modulating cellular processes. Such inhibitory effects could be leveraged in the development of drugs targeting metabolic disorders or cancer. The precise binding interactions between N-(2-methoxyethyl)guanidine and target enzymes have been investigated using computational modeling and experimental techniques, providing valuable insights into its mechanism of action.

The synthesis of N-(2-methoxyethyl)guanidine involves multi-step organic reactions, typically starting from readily available precursors such as guanidine hydrochloride and ethyl glycol monomethylether. Advances in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for research purposes. Optimized synthetic routes have been reported that minimize byproduct formation and enhance overall efficiency, contributing to the compound's growing use in industrial and academic settings.

From a biochemical perspective, N-(2-methoxyethyl)guanidine exhibits interesting properties that make it suitable for use as a chelating agent. The guanidine group can coordinate with metal ions, forming stable complexes that are useful in various applications, including catalysis and diagnostics. These chelating properties have been explored in the development of metal-organic frameworks (MOFs) and other advanced materials where precise control over metal ion interactions is crucial.

The pharmaceutical industry has also shown interest in N-(2-methoxyethyl)guanidine due to its potential role as a prodrug or drug carrier. Prodrug formulations are designed to improve drug solubility, bioavailability, or targeted delivery. The structural features of N-(2-methoxyethyl)guanidine make it an ideal candidate for modifying existing drugs or developing new therapeutic entities that require enhanced pharmacokinetic profiles.

In conclusion, N-(2-methoxyethyl)guanidine (CAS No. 108712-07-8) is a multifaceted compound with significant applications across pharmaceuticals, biochemistry, and materials science. Its unique structural attributes enable diverse functionalities, from antimicrobial activity to enzyme inhibition and metal chelation. As research continues to uncover new applications for this compound, its importance in advancing scientific understanding and therapeutic development is likely to grow further.